Cas no 7473-12-3 (8-Nitroisoquinoline)
8-Nitroisoquinoline Properties
Names and Identifiers
-
- 8-Nitroisoquinoline
- Isoquinoline, 8-nitro- (7CI,8CI,9CI)
- 8-Nitro-isochinolin
- 8-NITRO-ISOQUINOLINE
- AKOS016008263
- 7473-12-3
- SY284347
- MFCD19690132
- NSC400233
- DTXSID30322020
- NSC-400233
- SCHEMBL3292426
- DB-342116
- Isoquinoline, 8-nitro-
- +Expand
-
- MFCD19690132
- SUXMGKFFQJTYEX-UHFFFAOYSA-N
- InChI=1S/C9H6N2O2/c12-11(13)9-3-1-2-7-4-5-10-6-8(7)9/h1-6H
- C1=CC2=CC=NC=C2C(=C1)[N+](=O)[O-]
Computed Properties
- 174.04300
- 0
- 1
- 1
- 174.043
- 13
- 202
- 0
- 0
- 0
- 0
- 0
- 1
- 1.9
- 58.7Ų
Experimental Properties
- 2.66620
- 58.71000
- 1.682
- 340.5°Cat760mmHg
- 340.5°Cat760mmHg
- 1.354
8-Nitroisoquinoline Security Information
8-Nitroisoquinoline Customs Data
- 2933499090
-
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
8-Nitroisoquinoline Price
8-Nitroisoquinoline Related Literature
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1. Synthesis of 5-ethyl-11H-pyrido[3,4-a]carbazole by two routes and conversion of uleine into 5-ethyl-1,2,3,4-tetrahydro-2-methyl-11H-pyrido[3,4-a]carbazoleDimitrios Cohylakis,Geoffrey J. Hignett,Keith V. Lichman,John A. Joule J. Chem. Soc. Perkin Trans. 1 1974 1518
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2. A synthesis of aaptamine from 6,7-dimethoxy-1-methylisoquinolinePiotr Balczewski,M. Kieran J. Mallon,Jonathan D. Street,John A. Joule J. Chem. Soc. Perkin Trans. 1 1990 3193
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3. Proton magnetic resonance spectra of some Di- and Tri-azanaphthalenes and nitroisoquinolinesW. L. F. Armarego,T. J. Batterham J. Chem. Soc. B 1966 750
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4. 870. Heterocyclic fluorine compounds. Part VI. Fluoroisoquinoline N-oxidesM. Bellas,H. Suschitzky J. Chem. Soc. 1964 4561
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Jim Clark,D. D. Perrin Q. Rev. Chem. Soc. 1964 18 295
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6. 757. 8-PhenylisoquinolinesYusuf Ahmad,D. H. Hey J. Chem. Soc. 1961 3882
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J. C. Belsten,S. F. Dyke J. Chem. Soc. 1964 22
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8. 810. Studies of the amino-isoquinolines, -cinnolines, and -quinazolinesA. R. Osborn,K. Schofield,L. N. Short J. Chem. Soc. 1956 4191
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9. 490. Electrophilic substitution. Part XI. Nitration of some six-membered nitrogen-heterocyclic compounds in sulphuric acidM. J. S. Dewar,P. M. Maitlis J. Chem. Soc. 1957 2521
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10. Effects of hydrogen bonding on the gas-phase reactivity of didehydroisoquinolinium cation isomersNelson R. Vinueza,Bart?omiej J. Jankiewicz,Vanessa A. Gallardo,John J. Nash,Hilkka I. Kentt?maa Phys. Chem. Chem. Phys. 2018 20 21567